(4-((3,4-Difluorophenyl)(2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperazin-1-yl)(furan-2-yl)methanone

• IUPAC Name: [4-[(3,4-difluorophenyl)-(2-ethyl-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C22H21F2N5O3S/c1-2-17-25-22-29(26-17)21(31)19(33-22)18(13-5-6-14(23)15(24)12-13)27-7-9-28(10-8-27)20(30)16-4-3-11-32-16/h3-6,11-12,18,31H,2,7-10H2,1H3
• InChI Key: XKQCDSAGOHKOIZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC(=C(C=C3)F)F)N4CCN(CC4)C(=O)C5=CC=CO5)O
• Molecular Formula: C22H21F2N5O3S
• Molecular Weight: 473.5 g/mol

Description

(4-((3,4-Difluorophenyl)(2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperazin-1-yl)(furan-2-yl)methanone is a useful research compound. Its molecular formula is C22H21F2N5O3S and its molecular weight is 473.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

• Some derivatives of 1,2,4-triazole, including structures similar to the given compound, have been synthesized and found to possess good or moderate activities against test microorganisms (Bektaş et al., 2007).

Antipsychotic Potential

• Conformationally restricted butyrophenones with affinities for various receptors, including structures analogous to the given compound, have been studied for their potential as antipsychotic agents (Raviña et al., 2000).

Dye-Sensitized Solar Cells

• Phenothiazine derivatives, including those with structures similar to the given compound, have been used in dye-sensitized solar cells, demonstrating the effect of conjugated linkers on device performance (Kim et al., 2011).

Antagonist Activity in Pharmacology

• Bicyclic 1,2,4-triazol-3(2H)-one derivatives, which include similar structures, have been prepared and tested for 5-HT2 and alpha 1 receptor antagonist activity (Watanabe et al., 1992).

Inhibition of Human Dihydroorotate Dehydrogenase

• Triazole derivatives, akin to the given compound, have been optimized as inhibitors of human dihydroorotate dehydrogenase (HsDHODH), providing valuable reference for future optimization (Gong et al., 2017).

Synthesis of Pyrazolo[5,1‐c]triazines

• Novel derivatives containing naphthofuran moiety and pyrazolo[5,1-c][1,2,4]triazines have been synthesized, showcasing the versatility of compounds structurally related to the given compound (Abdelhamid et al., 2012).

Antidepressant and Antianxiety Activities

• Novel compounds structurally similar to the given compound have been synthesized and tested for antidepressant and antianxiety activities, with some showing significant effects (Kumar et al., 2017).